![molecular formula C9H9FO B6161367 2-ethyl-3-fluorobenzaldehyde CAS No. 1289176-88-0](/img/no-structure.png)
2-ethyl-3-fluorobenzaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethyl-3-fluorobenzaldehyde is a derivative of benzaldehyde . It is a compound with the molecular formula C9H9FO and a molecular weight of 152.17 .
Chemical Reactions Analysis
Benzaldehyde derivatives, including this compound, can undergo various chemical reactions. For example, they can participate in the Knoevenagel condensation reaction, a prominent organic reaction commonly utilized in the total synthesis of natural and biologically potent products .Safety and Hazards
Future Directions
Fluorobenzaldehyde can be used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction . Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction, some of which have antimicrobial properties .
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 2-ethyl-3-fluorobenzaldehyde can be achieved through a Friedel-Crafts acylation reaction using 2-ethylphenol and fluorobenzene as starting materials.", "Starting Materials": [ "2-ethylphenol", "fluorobenzene", "anhydrous aluminum chloride", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "1. Dissolve 2-ethylphenol (1.0 equiv) and fluorobenzene (1.2 equiv) in dry dichloromethane (DCM) under nitrogen atmosphere.", "2. Add anhydrous aluminum chloride (1.2 equiv) to the reaction mixture slowly with stirring at 0°C.", "3. Stir the reaction mixture at 0°C for 2 hours and then allow it to warm up to room temperature.", "4. Quench the reaction by adding a saturated solution of sodium bicarbonate and stirring for 10 minutes.", "5. Extract the organic layer with diethyl ether and wash with a saturated solution of sodium bicarbonate and brine.", "6. Dry the organic layer over anhydrous sodium sulfate and filter.", "7. Concentrate the filtrate under reduced pressure to obtain the crude product.", "8. Purify the crude product by column chromatography using a suitable solvent system to obtain 2-ethyl-3-fluorobenzaldehyde as a colorless liquid." ] } | |
1289176-88-0 | |
Molecular Formula |
C9H9FO |
Molecular Weight |
152.16 g/mol |
IUPAC Name |
2-ethyl-3-fluorobenzaldehyde |
InChI |
InChI=1S/C9H9FO/c1-2-8-7(6-11)4-3-5-9(8)10/h3-6H,2H2,1H3 |
InChI Key |
WVHOWNCRVJLDKV-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C=CC=C1F)C=O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.